N-(2-(((4-(dimethylamino)pyrimidin-2-yl)methyl)amino)-2-oxoethyl)benzamide

• IUPAC Name: N-[2-[[4-(dimethylamino)pyrimidin-2-yl]methylamino]-2-oxoethyl]benzamide
• InChI: InChI=1S/C16H19N5O2/c1-21(2)14-8-9-17-13(20-14)10-18-15(22)11-19-16(23)12-6-4-3-5-7-12/h3-9H,10-11H2,1-2H3,(H,18,22)(H,19,23)
• InChI Key: BKWYGEXLSPPLIT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC=C1)CNC(=O)CNC(=O)C2=CC=CC=C2
• Molecular Formula: C16H19N5O2
• Molecular Weight: 313.35 g/mol
• CAS No.: 1797223-96-1

Description

N-(2-(((4-(dimethylamino)pyrimidin-2-yl)methyl)amino)-2-oxoethyl)benzamide is a useful research compound. Its molecular formula is C16H19N5O2 and its molecular weight is 313.361. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

N-(2-(((4-(dimethylamino)pyrimidin-2-yl)methyl)amino)-2-oxoethyl)benzamide, also known as MGCD0103, has been identified as an orally active histone deacetylase (HDAC) inhibitor with significant anticancer activity. It selectively inhibits HDACs 1-3 and 11 at submicromolar concentrations in vitro and has shown promising results in blocking cancer cell proliferation, inducing histone acetylation, p21 protein expression, cell-cycle arrest, and apoptosis. Its oral bioavailability and antitumor activity in vivo have led to its entry into clinical trials as a potential anticancer drug (Zhou et al., 2008).

Analytical Chemistry

In analytical chemistry, it has been used in nonaqueous capillary electrophoresis for the separation of imatinib mesylate and related substances. This method is effective for quality control in pharmaceuticals, demonstrating the compound's utility in analytical applications (Ye et al., 2012).

Insecticidal and Antibacterial Potential

Compounds related to this compound have been synthesized and evaluated for their insecticidal and antimicrobial potential. These compounds, specifically the (4,6-dimethyl-pyrimidin-2-yl)-(5-methyl-2-substituted benzoyl/isonicotinoyl-pyrazol-3-yl)-amines, showed effectiveness against Pseudococcidae insects and selected microorganisms, indicating potential applications in pest control and antibacterial treatments (Deohate & Palaspagar, 2020).

Mechanism of Action

Target of Action

Similar compounds have been reported to exhibit anti-tubercular activity against mycobacterium tuberculosis .

Mode of Action

It’s worth noting that compounds with similar structures have been found to inhibit the growth of certain pathogens, such as mycobacterium tuberculosis .

Biochemical Pathways

Related compounds have been shown to interfere with the life cycle of pathogens, such as mycobacterium tuberculosis , potentially affecting their ability to reproduce and survive.

Result of Action

Similar compounds have been reported to exhibit anti-tubercular activity, suggesting that they may interfere with the growth and survival of mycobacterium tuberculosis .

Action Environment

It’s worth noting that the efficacy of similar compounds can be influenced by factors such as temperature, ph, and the presence of other substances .